Cas no 2228518-49-6 (4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol)

• Product Name: 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol
• CAS No: 2228518-49-6
• MF: C₉H₈BrF₃O₂
• MW: 285.057832717896
• CID: 5906067
• PubChem ID: 165700218
• Update Time: 2025-06-08

4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol
• 2228518-49-6
• EN300-1970114

• Inchi： 1S/C9H8BrF3O2/c10-5-3-6(8(15)7(11)4-5)9(12,13)1-2-14/h3-4,14-15H,1-2H2
• InChI Key： NKYKDOKMHVAZHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CCO)(F)F)O)F

Computed Properties

• Exact Mass: 283.96598g/mol
• Monoisotopic Mass: 283.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol

Introduction to 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol (CAS No. 2228518-49-6)

4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228518-49-6, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the presence of bromine, fluoro, and hydroxyl substituents, make it a versatile intermediate for synthesizing novel bioactive molecules. This compound has been extensively studied for its potential applications in pharmaceuticals, particularly in the development of antimicrobial and anticancer agents.

The structural motif of 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol consists of a phenolic ring modified with bromine at the 4-position, a 1,1-difluoro-3-hydroxypropyl group at the 2-position, and a fluorine atom at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited to modulate its biological activity. The bromine substituent serves as a valuable handle for further functionalization via cross-coupling reactions, while the fluoro and hydroxyl groups contribute to hydrogen bonding interactions and lipophilicity modulation.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol exemplifies this trend, as its fluorine atoms are strategically positioned to influence both electronic distribution and molecular interactions. Such features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol is its potential as a building block for developing novel therapeutic agents. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are widely used in cancer therapy. The presence of both bromine and fluorine atoms allows for facile introduction of additional functional groups via palladium-catalyzed cross-coupling reactions, enabling the construction of complex scaffolds with high precision.

Moreover, the hydroxyl group in 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol provides a site for further derivatization, such as etherification or esterification, which can fine-tune solubility and bioavailability. This flexibility has been leveraged in several studies aimed at optimizing drug-like properties. For example, modifications of this hydroxyl group have led to compounds with improved oral bioavailability and reduced toxicity profiles.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol fits well within this paradigm, offering a scaffold that can be readily modified to explore new chemical space. Recent advances in computational chemistry have further accelerated the design process by enabling virtual screening and molecular docking studies. These techniques have been instrumental in identifying promising derivatives of 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol with enhanced target engagement.

In addition to its applications in oncology research, 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol has shown promise in combating emerging infectious diseases. The rise of drug-resistant pathogens necessitates the development of novel antimicrobial agents with unique mechanisms of action. Fluorinated phenols have emerged as a promising class of compounds due to their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The structural features of 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol, including its hydrophobic core and polar functional groups, make it an attractive candidate for such applications.

The synthesis of 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include halogenation reactions to introduce bromine at the desired position on the phenolic ring, followed by nucleophilic substitution or metal-catalyzed coupling reactions to incorporate the 1,1-difluoro-3-hydroxypropyl moiety. These synthetic strategies underscore the compound's versatility as a synthetic intermediate.

Recent studies have also explored the role of fluorine atoms in modulating pharmacokinetic properties such as blood-brain barrier penetration and tissue distribution. The electronic effects induced by fluorine substituents can significantly influence these properties, making them critical considerations during drug design. The presence of multiple fluorine atoms in 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol enhances its potential for achieving optimal pharmacokinetic profiles.

The growing body of literature on 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol underscores its significance as a pharmacological toolkit molecule. Researchers continue to uncover new synthetic routes and applications for this compound, further solidifying its role in modern medicinal chemistry. As drug discovery efforts continue to evolve, compounds like 4-bromo-2-(1,1-difluoro-3-hydroxypropyl)-6-fluorophenol will remain indispensable in shaping the next generation of therapeutics.